5-[(1,1-Dioxothiolan-3-yl)-methylamino]-2-methylpyrazolo[1,5-a]quinazoline-3-carbaldehyde

• IUPAC Name: 5-[(1,1-dioxothiolan-3-yl)-methylamino]-2-methylpyrazolo[1,5-a]quinazoline-3-carbaldehyde
• InChI: InChI=1S/C17H18N4O3S/c1-11-14(9-22)17-18-16(20(2)12-7-8-25(23,24)10-12)13-5-3-4-6-15(13)21(17)19-11/h3-6,9,12H,7-8,10H2,1-2H3
• InChI Key: RRVYHIYOBKUDIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=CC=CC=C3C(=NC2=C1C=O)N(C)C4CCS(=O)(=O)C4
• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol
• CAS No.: 326012-08-2

Description

5-[(1,1-Dioxothiolan-3-yl)-methylamino]-2-methylpyrazolo[1,5-a]quinazoline-3-carbaldehyde is a useful research compound. Its molecular formula is C17H18N4O3S and its molecular weight is 358.42. The purity is usually 95%.
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Scientific Research Applications

Cascade Cyclization for Heterocyclic Compounds Synthesis

Researchers have developed methods for the cascade cyclization of 3(5)-aminopyrazoles with aromatic aldehydes and cyclohexanediones, leading to the formation of complex heterocyclic systems. These methods enable the synthesis of compounds that could have significant applications in medicinal chemistry and drug design due to their structural complexity and potential biological activity (Lipson et al., 2010).

Novel Synthesis Routes for Pyrazoloquinazoline Derivatives

Another study outlines a convenient route for synthesizing pyrazolo[3,4-d]pyrimidine derivatives, which are of interest due to their potential pharmacological properties. The research highlights the versatility of 5-aminopyrazole-4-carbaldehydes in creating a variety of biologically relevant structures (Jachak et al., 2006).

Synthesis and Antimicrobial Activity

A study on the synthesis, characterization, and in vitro antimicrobial screening of novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties demonstrates the potential of these compounds for antimicrobial applications. The research indicates a promising direction for developing new antimicrobial agents (Idrees et al., 2020).

Microwave-Assisted Synthesis for Bioactive Agents

Microwave-assisted synthesis has been utilized to create novel thiazolidinone analogues, demonstrating an efficient method for producing bioactive compounds with potential antioxidant, antibacterial, and antifungal properties. This approach offers a rapid and high-yielding route for the development of new therapeutic agents (Adhikari et al., 2012).

Antitumor Agents Design

Reactions of specific carbaldehydes with compounds containing active methylene groups have led to the creation of new derivatives with potential antitumor activity. This research exemplifies the ongoing efforts to design and synthesize novel compounds for cancer treatment applications (Matiichuk et al., 2020).